Cas no 314767-66-3 (3-phenyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}propanamide)

3-phenyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}propanamide structure
314767-66-3 structure
Product Name:3-phenyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}propanamide
CAS No:314767-66-3
MF:C18H17N3O3S2
MW:387.47588133812
CID:1447527
PubChem ID:1115153
Update Time:2025-04-20

3-phenyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
    • 3-phenyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}propanamide
    • AB00674426-01
    • Oprea1_020412
    • HMS2899B20
    • CHEMBL1376147
    • F1443-6039
    • SR-01000361453-1
    • 3-PHENYL-N-{4-[(13-THIAZOL-2-YL)SULFAMOYL]PHENYL}PROPANAMIDE
    • 3-phenyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide
    • BRD-K23121557-001-09-0
    • SCHEMBL12522878
    • AKOS000487432
    • STK029079
    • SMR000608251
    • NCGC00343887-01
    • 3-phenyl-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)propanamide
    • 3-phenyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide
    • Oprea1_357789
    • Z30538179
    • 314767-66-3
    • 3-phenyl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}propanamide
    • 3-Phenyl-N-[4-(thiazol-2-ylsulfamoyl)-phenyl]-propionamide
    • MLS001221135
    • SR-01000361453
    • Inchi: 1S/C18H17N3O3S2/c22-17(11-6-14-4-2-1-3-5-14)20-15-7-9-16(10-8-15)26(23,24)21-18-19-12-13-25-18/h1-5,7-10,12-13H,6,11H2,(H,19,21)(H,20,22)
    • InChI Key: GSQLMPWOXGTXKP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(CCC1C=CC=CC=1)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

  • Exact Mass: 387.07131
  • Monoisotopic Mass: 387.07113376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 88.16

3-phenyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}propanamide Pricemore >>

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